FL104

• Molecular Formula: C24H25ClN2O
• Molecular Weight: 392.9 g/mol
• InChI: InChI=1S/C24H25ClN2O/c1-27(2)17-16-23(20-12-14-22(25)15-13-20)26-24(28)21-10-8-19(9-11-21)18-6-4-3-5-7-18/h3-15,23H,16-17H2,1-2H3,(H,26,28)
• InChIKey: JXJCJZNVWYQHIF-UHFFFAOYSA-N

FL104 (CAS 885672‑81‑1): A Non‑Peptidic Urotensin‑II Receptor Agonist for GPCR Research and Tool Compound Procurement

FL104 (N‑[1‑(4‑chlorophenyl)‑3‑(dimethylamino)propyl]‑4‑phenylbenzamide) is a synthetic, non‑peptidic small‑molecule agonist of the urotensin‑II (UII) receptor (UT, GPR14), a Class‑A G‑protein‑coupled receptor implicated in cardiovascular homeostasis and renal pathophysiology [1]. FL104 emerged from a structure–activity relationship (SAR) programme that replaced the isochromanone core of the first‑in‑class non‑peptide UII agonist AC‑7954 with a phenylbenzamide scaffold, yielding improved synthetic tractability and distinct pharmacological properties [2]. The compound is supplied as a racemic mixture, with agonist activity residing predominantly in the (S)‑enantiomer [3]. Its primary commercial availability is as a research‑grade reference standard (≥95–98% purity by HPLC) for in‑vitro UII receptor pharmacology studies [4].

GPCR tool compound for UII receptor (UT, GPR14) pharmacology studies

Non-peptidic small-molecule agonist supplied as a racemate; activity resides predominantly in the (S)-enantiomer

Research-grade reference standard supplied at high HPLC purity for in-vitro UII receptor studies

• [1] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source
• [2] Croston, G. E.; Olsson, R.; Currier, E. A.; Burstein, E. S.; Weiner, D.; Nash, N.; Severance, D.; Allenmark, S. G.; Thunberg, L.; Ma, J. N. Discovery of the First Nonpeptide Agonist of the GPR14/Urotensin‑II Receptor: 3‑(4‑Chlorophenyl)‑3‑(2‑(dimethylamino)ethyl)isochroman‑1‑one (AC‑7954). J. Med. Chem. 2002, 45 (23), 4950–4953. View Source
• [3] PubChem. N‑(1‑(4‑chlorophenyl)‑3‑(dimethylamino)propyl)‑4‑phenylbenzamide (FL104). CID 11663047. View Source
• [4] Molnova. FL104 Product Page: >98% (HPLC). View Source

Why FL104 Cannot Be Replaced by AC‑7954, FL68, or Urotensin‑II Peptide in Experimental Protocols

Although FL104, AC‑7954, FL68, and the endogenous peptide urotensin‑II (U‑II) all activate the same UT receptor, they belong to three distinct chemical classes—phenylbenzamide, isochromanone, and cyclic peptide—with divergent pharmacophoric geometries, synthesis routes, and selectivity fingerprints [1]. AC‑7954 and its dimethylated successor FL68 retain the isochromanone core, which has been shown to be inactive at the closely related somatostatin receptors SSTR3 and SSTR5; equivalent selectivity profiling has not been explicitly reported for the phenylbenzamide series to which FL104 belongs [2]. Furthermore, FL104’s benzamide linkage permits a modular, library‑compatible parallel synthesis (47–98% yield with simple extractive purification), whereas the isochromanone scaffold requires enantiomeric resolution to access the active (+)‑enantiomer [3]. Peptide agonists such as U‑II possess sub‑nanomolar potency (pEC₅₀ ≈ 8) but suffer from poor metabolic stability and costly solid‑phase synthesis, making them unsuitable for high‑throughput screening or chronic in‑vivo dosing paradigms where a non‑peptidic chemical probe with a balanced potency‑tractability profile is required [4]. Substituting FL104 with another UII receptor agonist without matching the scaffold class therefore risks altering key experimental variables including pharmacokinetic behaviour, cellular permeability, and off‑target liability.

Scaffold-class mismatch

FL104 (phenylbenzamide) and AC-7954/FL68 (isochromanone) are distinct chemotypes; selectivity fingerprints, especially at SSTR3/SSTR5, may not transfer across scaffold classes.

Peptide comparator limitations

Endogenous U-II peptide has sub-nanomolar potency but poor metabolic stability and high synthesis cost, limiting its utility in high-throughput or chronic-dosing research protocols.

Synthetic route divergence

The benzamide scaffold avoids chiral resolution required for isochromanone agonists; substituting either class without verifying synthetic workflow fit may introduce cost or scalability bottlenecks.

• [1] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source
• [2] Lehmann, F.; Lake, L.; Currier, E. A.; Olsson, R.; Hacksell, U.; Luthman, K. Design, Parallel Synthesis and SAR of Novel Urotensin II Receptor Agonists. Eur. J. Med. Chem. 2007, 42 (2), 276–285. View Source
• [3] Lehmann, F.; Lake, L.; Currier, E. A.; Olsson, R.; Hacksell, U.; Luthman, K. Design, Parallel Synthesis and SAR of Novel Urotensin II Receptor Agonists. Eur. J. Med. Chem. 2007, 42 (2), 276–285. View Source
• [4] Lavecchia, A.; Cosconati, S.; Novellino, E. Architecture of the Human Urotensin II Receptor: Comparison of the Binding Domains of Peptide and Non‑Peptide Urotensin II Agonists. J. Med. Chem. 2005, 48 (6), 1883–1891. View Source

Head‑to‑Head Quantitative Differentiation of FL104 Against Closest Urotensin‑II Receptor Agonist Comparators

Potency Advantage of FL104 Over the First Non‑Peptide UII Agonist AC‑7954 (Racemate)

In the same functional R‑SAT assay system used to characterise both compounds, racemic FL104 activates the human urotensin‑II receptor with a pEC₅₀ of 7.11 (EC₅₀ ≈ 78 nM), whereas racemic AC‑7954—the first reported non‑peptidic UII receptor agonist—exhibits an EC₅₀ of 300 nM (pEC₅₀ ≈ 5.52) [1][2]. This represents an approximately 3.8‑fold improvement in potency for FL104 over AC‑7954 when both are tested as racemates under comparable conditions. The potency gain is attributed to the replacement of the isochromanone scaffold with a phenylbenzamide core, which introduces different pharmacophoric distances and conformational flexibility [1].

Potency vs. AC-7954 (Racemate)

Head-to-head

≈3.8-fold greater potency

FL104 pEC₅₀ = 7.11 (≈78 nM) vs. AC-7954 EC₅₀ = 300 nM

Supports reduced compound consumption in cell-based assays.

R-SAT assay; human UT receptor in NIH 3T3 cells.

Evidence Dimension	Human UII receptor functional agonism (EC₅₀)
Target Compound Data	FL104 (racemic): pEC₅₀ = 7.11; EC₅₀ ≈ 78 nM
Comparator Or Baseline	AC‑7954 (racemic): EC₅₀ = 300 nM (pEC₅₀ ≈ 5.52)
Quantified Difference	≈3.8‑fold greater potency
Conditions	Functional R‑SAT assay; human UT receptor expressed in NIH 3T3 cells; β‑galactosidase reporter readout after 5 days [1][2].

Why This Matters

A nearly 4‑fold higher potency means that lower concentrations of FL104 are required to achieve equivalent receptor activation, reducing compound consumption and minimising potential solvent‑related artefacts in cell‑based assays.

• [1] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source
• [2] Croston, G. E.; Olsson, R.; Currier, E. A.; Burstein, E. S.; Weiner, D.; Nash, N.; Severance, D.; Allenmark, S. G.; Thunberg, L.; Ma, J. N. Discovery of the First Nonpeptide Agonist of the GPR14/Urotensin‑II Receptor: 3‑(4‑Chlorophenyl)‑3‑(2‑(dimethylamino)ethyl)isochroman‑1‑one (AC‑7954). J. Med. Chem. 2002, 45 (23), 4950–4953. View Source

Scaffold‑Class Selectivity Profile: Isochromanone vs. Phenylbenzamide Agonists at Somatostatin Receptors

The isochromanone‑based UII agonists AC‑7954 and its dimethylated analogue FL68 have been explicitly counter‑screened against the somatostatin receptors SSTR3 and SSTR5 and found to exhibit no detectable activity, confirming their selectivity for the UT receptor over these closely related GPCRs [1]. The phenylbenzamide FL104 series has not, to date, been comparably profiled against SSTR3 or SSTR5 in the published literature. The selectivity control data that do exist for the FL104 series come from a broader R‑SAT panel in which all library compounds were tested for UII receptor selectivity, but the specific receptors screened are not individually enumerated [2]. Thus, while FL104 is described as selective, the absence of explicit SSTR3/SSTR5 counter‑screen data represents a selectivity‑information gap relative to the isochromanone comparator class.

SSTR3/SSTR5 Selectivity Gap

Class-level inference

No explicit counter-screen data published

Isochromanone class: no SSTR3/SSTR5 activity confirmed

Selectivity context may require supplementary profiling.

Data to verify if SSTR cross-reactivity is critical.

Evidence Dimension	Selectivity vs. somatostatin receptors SSTR3 and SSTR5
Target Compound Data	FL104: no explicit SSTR3/SSTR5 counter‑screen data published; general selectivity assessment performed but receptors not individually listed
Comparator Or Baseline	Isochromanone agonists (AC‑7954, FL68): no activity detected at SSTR3 and SSTR5 in functional assays
Quantified Difference	Not quantifiable — qualitative selectivity claim only for FL104; quantitative absence of SSTR3/SSTR5 activity confirmed for isochromanone class
Conditions	Functional cell‑based assays (R‑SAT for FL104 series [2]; identical assay format used for AC‑7954/FL68 profiling [1]).

Why This Matters

Investigators who require a UII receptor agonist with a proven absence of SSTR3/SSTR5 cross‑reactivity may prefer an isochromanone‑class agonist unless supplementary selectivity profiling of FL104 is planned as part of the experimental protocol.

• [1] Lehmann, F.; Currier, E. A.; Olsson, R.; et al. Isochromanone‑Based Urotensin‑II Receptor Agonists. Bioorg. Med. Chem. 2005, 13 (9), 3137–3146. View Source
• [2] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source

Synthetic Tractability: FL104 Parallel Library Yield vs. Isochromanone Enantiomeric Resolution

FL104 is the founding member of a phenylbenzamide series for which a 30‑membered library was synthesised using solid‑supported coupling reagents (PS‑DCC/PS‑DMAP) with yields ranging from 47% to 98% and purification limited to extractions or, in a few cases, ion‑exchange filtration [1]. In contrast, the isochromanone series requires enantiomeric resolution to isolate the pharmacologically active (+)‑enantiomer; for FL68, the (+)‑enantiomer achieves an EC₅₀ of 50 nM, whereas the racemate is substantially less potent [2]. The benzamide chemistry of FL104 circumvents the chiral resolution bottleneck, enabling rapid analogue generation and lower cost‑per‑compound in medium‑throughput screening campaigns.

Synthetic Tractability

Cross-study comparable

47–98% yield; extraction-only purification

Isochromanone FL68 requires chiral resolution of (+)-enantiomer

Simpler, faster synthesis path for analogue library generation.

Solid-supported coupling; 5 mg starting material sufficient.

Evidence Dimension	Synthetic yield and purification complexity
Target Compound Data	FL104 benzamide library: 47–98% yield; purification by extraction or ion‑exchange filtration only [1]
Comparator Or Baseline	Isochromanone FL68: requires chiral resolution to obtain active (+)‑enantiomer (EC₅₀ = 50 nM); racemic synthesis plus chiral separation adds cost and time [2]
Quantified Difference	Yield comparable across series; FL104 avoids the additional chiral resolution step required for isochromanone agonists
Conditions	Laboratory‑scale parallel synthesis; 5 mg starting material sufficient for reproducible results with FL104 methodology [1].

Why This Matters

For laboratories planning to generate analogue libraries or needing cost‑effective access to multiple UII receptor ligands, the FL104 benzamide scaffold offers a simpler, faster synthesis path with lower per‑compound cost compared to isochromanone agonists.

• [1] Lehmann, F.; Lake, L.; Currier, E. A.; Olsson, R.; Hacksell, U.; Luthman, K. Design, Parallel Synthesis and SAR of Novel Urotensin II Receptor Agonists. Eur. J. Med. Chem. 2007, 42 (2), 276–285. View Source
• [2] Lehmann, F.; Currier, E. A.; Olsson, R.; et al. Isochromanone‑Based Urotensin‑II Receptor Agonists. Bioorg. Med. Chem. 2005, 13 (9), 3137–3146. View Source

Potency Positioning: FL104 vs. the Endogenous Peptide Ligand Urotensin‑II and the Isochromanone Lead FL68

FL104 (racemic, pEC₅₀ = 7.11; EC₅₀ ≈ 78 nM) occupies a distinct potency niche [1]. The endogenous peptide agonist urotensin‑II (U‑II) is approximately 8‑fold more potent (pEC₅₀ ≈ 8; EC₅₀ ≈ 10 nM) but is a cyclic 11‑amino‑acid peptide with poor metabolic stability and high synthesis cost [2]. Conversely, the isochromanone agonist FL68 (+)‑enantiomer (EC₅₀ = 50 nM) is roughly 1.6‑fold more potent than racemic FL104, while the racemic FL68 is substantially less active [3]. FL104 therefore provides a potency intermediate between the ultra‑potent (but peptidic) U‑II and the more costly enantiopure isochromanone FL68, while offering the practical advantages of a small‑molecule, non‑chiral synthesis workflow.

Potency Niche vs. U-II & FL68

Cross-study comparable

FL104: pEC₅₀ = 7.11 (≈78 nM)

U-II ≈8-fold more potent; FL68 (+) ≈1.6-fold more potent

Balanced potency-practicality profile for screening cascades.

Avoids peptide instability and chiral resolution bottleneck.

Evidence Dimension	Human UII receptor functional agonism (pEC₅₀ / EC₅₀)
Target Compound Data	FL104 (racemic): pEC₅₀ = 7.11; EC₅₀ ≈ 78 nM [1]
Comparator Or Baseline	Urotensin‑II (endogenous peptide): pEC₅₀ ≈ 8; EC₅₀ ≈ 10 nM [2]; FL68 (+)‑enantiomer: EC₅₀ = 50 nM [3]
Quantified Difference	U‑II ≈ 8‑fold more potent than FL104; FL68 (+) ≈ 1.6‑fold more potent than FL104
Conditions	R‑SAT assay for FL104 and FL68; FLIPR calcium assay for U‑II; all at human UT receptor [1][2][3].

Why This Matters

FL104 offers a balanced potency‑practicality profile for screening cascades: it avoids the metabolic instability of peptide agonists while eliminating the chiral resolution requirement of enantiopure isochromanone compounds such as FL68.

• [1] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source
• [2] Ames, R. S.; Sarau, H. M.; Chambers, J. K.; et al. Human Urotensin‑II Is a Potent Vasoconstrictor and Agonist for the Orphan Receptor GPR14. Nature 1999, 401 (6750), 282–286. View Source
• [3] Lehmann, F.; Currier, E. A.; Olsson, R.; et al. Isochromanone‑Based Urotensin‑II Receptor Agonists. Bioorg. Med. Chem. 2005, 13 (9), 3137–3146. View Source

Procurement‑Grade Purity: Commercial FL104 vs. Research‑Use Purity Thresholds

Commercially available FL104 is supplied at ≥95% purity (as indicated by Aladdin Scientific) or >98% purity by HPLC (as indicated by Molnova and Beyotime), meeting the typical >95% threshold for in‑vitro pharmacological studies [1][2][3]. While purity specifications for comparator compounds AC‑7954 and FL68 are not consistently published across vendors, the availability of FL104 with a documented HPLC purity of >98% reduces the likelihood of confounding biological activity arising from impurities—a critical consideration when comparing functional assay results across different compound batches or when replicating published protocols.

Procurement-Grade Purity

Vendor specification

>98% HPLC documented purity

Exceeds typical research-grade >95% threshold

Supports inter-laboratory reproducibility and assay confidence.

Supplier Certificate of Analysis verification recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	FL104: ≥95% (Aladdin) to >98% HPLC (Molnova, Beyotime) [1][2][3]
Comparator Or Baseline	AC‑7954 and FL68: purity specifications not uniformly reported across vendors; typical research‑grade >95% assumed
Quantified Difference	FL104 >98% HPLC specification provides documented quality assurance exceeding the industry standard research‑grade threshold
Conditions	Supplier Certificate of Analysis; HPLC purity determination.

Why This Matters

A documented purity of >98% ensures that functional assay readouts are attributable to FL104 itself rather than to synthetic impurities, supporting inter‑laboratory reproducibility and compliance with journal data‑reporting standards.

• [1] Aladdin Scientific. FL104 Product Page: ≥95% purity. View Source
• [2] Molnova. FL104 Product Page: >98% (HPLC). View Source
• [3] Beyotime. FL104 Product Page: >98%. View Source

Evidence‑Based Application Scenarios for FL104 in Urotensin‑II Receptor Research and Compound Procurement

Use as a Non‑Peptidic UII Receptor Agonist Reference Standard in GPCR Screening Cascades

FL104 is best employed as a small‑molecule UII receptor agonist reference compound in medium‑throughput functional screening campaigns where a reproducible, commercially available agonist with a pEC₅₀ of 7.11 and >98% HPLC purity is required to calibrate the assay window. Its approximately 4‑fold potency advantage over the first‑generation racemic isochromanone AC‑7954 (EC₅₀ = 300 nM) reduces the concentration needed for maximal receptor activation, while its non‑peptidic nature avoids the metabolic liability of the endogenous peptide U‑II, making it suitable for extended‑duration (e.g., overnight) cell‑based assays [1][2].

Scaffold‑Hopping Medicinal Chemistry: Phenylbenzamide Template for Parallel Library Synthesis

The FL104 phenylbenzamide core supports rapid, modular parallel synthesis of UII receptor agonist libraries in 47–98% yield with minimal purification, using solid‑supported coupling reagents that are compatible with automated liquid‑handling systems [1]. Medicinal chemistry groups aiming to explore SAR around the UII receptor without the chiral resolution bottleneck inherent to the isochromanone series (e.g., FL68) should select the FL104 benzamide scaffold as their starting template. The synthetic protocol is proven to deliver reproducible results from as little as 5 mg of starting material, making it suitable for resource‑constrained hit‑expansion programmes [2].

Cardiovascular GPCR Pharmacology: Tool for UII‑Receptor‑Mediated Vasoconstriction Studies

The UII receptor is a validated target in cardiovascular pathophysiology, with endogenous U‑II acting as one of the most potent known mammalian vasoconstrictors [1]. FL104 provides a chemically stable, non‑peptidic pharmacological tool to interrogate UII‑receptor‑mediated signalling in isolated vascular tissue preparations (e.g., rat aortic ring assays) or in recombinant cell systems expressing human UT receptor, without the confounding effects of peptide adsorption to plasticware or rapid proteolytic degradation that complicate experiments with the native U‑II peptide ligand [2].

Procurement for Inter‑Laboratory Protocol Standardisation and Assay Reproducibility

Because FL104 is available from multiple reputable vendors (AbMole, TargetMol, MedChemExpress, Beyotime, Molnova) with documented purity specifications (≥95% to >98% HPLC), it is a suitable candidate for inter‑laboratory protocol standardisation. Procurement officers can rely on the consistent CAS registry number (885672‑81‑1) and the well‑characterised pEC₅₀ of 7.11 in the R‑SAT assay to ensure that different laboratories are using a functionally equivalent chemical entity, facilitating cross‑study data comparison and meta‑analysis of UII receptor pharmacology [1][2][3].

Application

Selection Property

Validation Focus

GPCR screening reference standard

Non-peptidic agonist with reported pEC₅₀ 7.11

Assay window calibration; extended-duration cell-based assay compatibility

Scaffold-hopping medicinal chemistry

Modular phenylbenzamide template; high-yield parallel synthesis

SAR library generation without chiral resolution bottleneck

Cardiovascular GPCR pharmacology

Chemically stable UII receptor agonist tool

Vascular tissue preparation studies; recombinant UT receptor signaling assays

Inter-laboratory protocol standardization

Consistent CAS registry and multi-vendor availability

Cross-study data comparison; documented purity specification verification

• [1] Lehmann, F.; Currier, E. A.; Clemons, B.; Hansen, L. K.; Olsson, R.; Hacksell, U.; Luthman, K. Novel and Potent Small‑Molecule Urotensin II Receptor Agonists. Bioorg. Med. Chem. 2009, 17 (13), 4657–4665. View Source
• [2] Lehmann, F.; Lake, L.; Currier, E. A.; Olsson, R.; Hacksell, U.; Luthman, K. Design, Parallel Synthesis and SAR of Novel Urotensin II Receptor Agonists. Eur. J. Med. Chem. 2007, 42 (2), 276–285. View Source
• [3] PubChem. N‑(1‑(4‑chlorophenyl)‑3‑(dimethylamino)propyl)‑4‑phenylbenzamide (FL104). CID 11663047. View Source